Cas no 2361643-84-5 (N,N'-Dimethyl-N'-(oxetan-3-yl)ethane-1,2-diamine;2,2,2-trifluoroacetic acid)

• Product Name: N,N'-Dimethyl-N'-(oxetan-3-yl)ethane-1,2-diamine;2,2,2-trifluoroacetic acid
• CAS No: 2361643-84-5
• MF: C₁₁H₁₈F₆N₂O₅
• MW: 372.261444568634
• CID: 6096645
• PubChem ID: 139026738
• Update Time: 2025-07-23

N,N'-Dimethyl-N'-(oxetan-3-yl)ethane-1,2-diamine;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7432266
• 2361643-84-5
• N-methyl-N-[2-(methylamino)ethyl]oxetan-3-amine; bis(trifluoroacetic acid)
• N,N'-Dimethyl-N'-(oxetan-3-yl)ethane-1,2-diamine;2,2,2-trifluoroacetic acid

• Inchi： 1S/C7H16N2O.2C2HF3O2/c1-8-3-4-9(2)7-5-10-6-7;2*3-2(4,5)1(6)7/h7-8H,3-6H2,1-2H3;2*(H,6,7)
• InChI Key： OAUUADPJLLWFPF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.O1CC(C1)N(C)CCNC

Computed Properties

• Exact Mass: 372.11199065g/mol
• Monoisotopic Mass: 372.11199065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1Ų

Additional information on N,N'-Dimethyl-N'-(oxetan-3-yl)ethane-1,2-diamine;2,2,2-trifluoroacetic acid

Introduction to N,N'-Dimethyl-N'-(oxetan-3-yl)ethane-1,2-diamine;2,2,2-trifluoroacetic Acid (CAS No. 2361643-84-5)

N,N'-Dimethyl-N'-(oxetan-3-yl)ethane-1,2-diamine;2,2,2-trifluoroacetic acid is a specialized compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2361643-84-5, combines a diamine moiety with an oxetane ring and a trifluoroacetic acid moiety, making it a versatile intermediate in the synthesis of various bioactive molecules.

The oxetane ring in the molecular structure of this compound introduces a three-membered cyclic ether, which is known for its stability and reactivity in organic transformations. This feature makes it particularly useful in the design of novel drugs and agrochemicals, where structural rigidity and specific functional group accessibility are crucial. The presence of the diamine group further enhances its utility as a building block for more complex molecules, offering multiple sites for further functionalization.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The incorporation of 2,2,2-trifluoroacetic acid into the molecular framework of this compound not only contributes to its stability but also imparts unique electronic properties that can influence its interactions with biological targets. These properties have been leveraged in the development of new therapeutic agents targeting various diseases.

One of the most promising applications of N,N'-Dimethyl-N'-(oxetan-3-yl)ethane-1,2-diamine;2,2,2-trifluoroacetic acid (CAS No. 2361643-84-5) is in the field of oncology. Researchers have identified its potential as a precursor for the synthesis of novel kinase inhibitors, which are critical in treating cancers that involve abnormal signaling pathways. The combination of the oxetane ring and the trifluoroacetic acid moiety provides a scaffold that can be modified to selectively target specific kinases involved in tumor growth and progression.

Moreover, the compound has shown promise in preclinical studies as a component in drug formulations designed to overcome multidrug resistance in cancer cells. The ability to modulate both the steric and electronic properties of the molecule allows for fine-tuning its activity against resistant strains of cancer cells. This flexibility has opened up new avenues for developing more effective anticancer therapies.

The pharmaceutical industry has also explored the use of this compound in the development of antimicrobial agents. The unique structural features of N,N'-Dimethyl-N'-(oxetan-3-yl)ethane-1,2-diamine;2,2,2-trifluoroacetic acid (CAS No. 2361643-84-5) make it an excellent candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent studies have highlighted its potential as a lead compound for novel antibiotics capable of combating drug-resistant bacterial infections.

In addition to its applications in oncology and antimicrobial research, this compound has been investigated for its potential role in neurodegenerative diseases. The oxetane ring and trifluoroacetic acid moiety contribute to its ability to cross the blood-brain barrier, making it a suitable candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Researchers are particularly interested in its potential to modulate neurotransmitter activity and protect against neurotoxicity.

The synthesis of N,N'-Dimethyl-N'-(oxetan-3-yl)ethane-1,2-diamine;2,2,2-trifluoroacetic acid (CAS No. 2361643-84-5) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to optimize the synthetic route. These methods not only improve efficiency but also reduce waste generation, aligning with the growing emphasis on sustainable chemistry practices.

The analytical characterization of this compound is equally important to ensure its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its structure and purity. These analytical methods provide detailed information about the molecular structure and chemical environment of the compound, which is essential for understanding its biological activity.

The safety profile of N,N'-Dimethyl-N'-(oxetan-3-yl)ethane-1,2-diamine;2,2,2-trifluoroacetic acid (CAS No. 2361643-84-5) has been thoroughly evaluated through preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at relevant doses and does not exhibit significant toxicity or adverse effects. However, further studies are ongoing to fully assess its long-term safety profile before it can be considered for clinical use.

In conclusion, N,N'-Dimethyl-N'-(oxetan-3-yl)ethane-1,2-diamine;2,2,2-trifluoroacetic acid (CAS No. 2361643-84-5) is a multifunctional compound with significant potential in various therapeutic areas. Its unique chemical structure makes it a valuable intermediate in drug discovery and development processes aimed at treating cancer、antimicrobial infections、and neurodegenerative diseases。With ongoing research efforts focused on optimizing its synthesis、characterization、and safety profile，this compound is poised to make substantial contributions to future advancements in pharmaceutical science。